3-Hydroxy-OPC6-CoA

• Molecular Formula: C37H60N7O18P3S
• Molecular Weight: 1015.9 g/mol
• InChI: InChI=1S/C37H60N7O18P3S/c1-4-5-7-11-24-23(13-14-25(24)45)10-8-6-9-12-28(47)66-18-17-39-27(46)15-16-40-35(50)32(49)37(2,3)20-59-65(56,57)62-64(54,55)58-19-26-31(61-63(51,52)53)30(48)36(60-26)44-22-43-29-33(38)41-21-42-34(29)44/h5,7,21-24,26,30-32,36,48-49H,4,6,8-20H2,1-3H3,(H,39,46)(H,40,50)(H,54,55)(H,56,57)(H2,38,41,42)(H2,51,52,53)/b7-5-/t23-,24-,26+,30+,31+,32-,36+/m0/s1
• InChIKey: VWFUYQVGVAEVNH-WZGLBKMISA-N

3-Hydroxy-OPC6-CoA: Chemical Identity and Procurement

3-Hydroxy-OPC6-CoA (KEGG Compound ID: C16333) is a coenzyme A thioester intermediate in the peroxisomal β-oxidation cascade of jasmonic acid (JA) biosynthesis, formally defined as 3-hydroxy-6-(3-oxo-2-(pent-2-enyl)cyclopentyl)hexanoyl-CoA [1]. It belongs to the class of 3-hydroxyacyl-CoAs and possesses the molecular formula C37H60N7O19P3S with a monoisotopic mass of 1031.2878 Da and an average molecular weight of 1031.90 g/mol [2]. The compound participates in two sequential enzymatic reactions within the JA pathway: reversible dehydration to trans-2-enoyl-OPC6-CoA (EC 4.2.1.17, enoyl-CoA hydratase) and NAD⁺-dependent oxidation to 3-oxo-OPC6-CoA (EC 1.1.1.35/1.1.1.211, 3-hydroxyacyl-CoA dehydrogenase) [3]. Its cyclopentanone ring structure with a cis-2-pentenyl substituent and a (3R)-hydroxyhexanoyl-CoA side chain distinguishes it from both straight-chain 3-hydroxyacyl-CoAs and longer-chain OPC-CoA homologs, making it a non-substitutable authentic standard for JA-focused metabolomics and enzymatic studies [4].

Authentic standard for jasmonic acid (JA) pathway metabolomics and enzymatic studies

Distinct cyclopentanone ring and (3R)-hydroxyhexanoyl-CoA side chain; non-substitutable for straight-chain 3-hydroxyacyl-CoAs

Exact mass and oxidation state differentiate it from OPC6-CoA, 3-oxo-OPC6-CoA, and longer-chain OPC8-CoA homologs

• [1] KEGG Compound: C16333. 3-Hydroxy-OPC6-CoA. Kyoto Encyclopedia of Genes and Genomes. View Source
• [2] MetaNetX: MNXM1106938. 3-Hydroxy-OPC6-CoA. Formula: C37H60N7O19P3S; Mass: 1031.28775. View Source
• [3] KEGG Reaction: R07893 and R07894. 3-Hydroxy-OPC6-CoA <=> trans-2-Enoyl-OPC6-CoA + H2O; 3-Hydroxy-OPC6-CoA + NAD+ <=> 3-Oxo-OPC6-CoA + NADH + H+. View Source
• [4] BioDeep: BioDeep_00000011124. 3-Hydroxy-OPC6-CoA. 3-oxo-2-(cis-2-pentenyl)-cyclopentane-1-(3R-hydroxyhexanoyl)-CoA. View Source

Why 3-Hydroxy-OPC6-CoA Cannot Be Generically Substituted

Within the OPC-CoA intermediate family, compounds differing by a single oxygen atom or two carbon atoms in the side chain occupy distinct, non-interchangeable positions in the JA biosynthetic grid. 3-Hydroxy-OPC6-CoA (C37H60N7O19P3S, monoisotopic mass 1031.2878 Da) differs from its immediate precursor OPC6-CoA by exactly one oxygen atom (Δm = +15.9950 Da) and from its oxidation product 3-oxo-OPC6-CoA by two hydrogen atoms (Δm = −2.0156 Da) [1]. Substituting the longer-chain homolog 3-hydroxy-OPC8-CoA (C39H64N7O19P3S, 1059.3190 Da) introduces a 28-Da mass shift and, critically, alters the β-oxidation cycle requirement from two to three rounds before JA release, fundamentally changing the metabolic fate in peroxisomal assays [2]. Straight-chain analogs such as (S)-3-hydroxyoctanoyl-CoA (C29H50N7O18P3S, 909.2146 Da) lack the cyclopentanone ring and pentenyl side chain entirely, rendering them non-substrates for the OPC-specific acyl-CoA oxidase/hydratase/dehydrogenase machinery [3]. Even within the same chain-length series, the oxidation state at C3 determines which downstream enzyme acts: only the 3-hydroxy form is a substrate for enoyl-CoA hydratase (EC 4.2.1.17), whereas the 3-oxo form is the exclusive substrate for 3-ketoacyl-CoA thiolase (EC 2.3.1.16) [4]. These quantitative mass differences and qualitative enzyme specificity barriers mean that generic or nearest-neighbor substitution will produce either uninterpretable mass spectrometry data (incorrect exact mass) or biochemically irrelevant results (wrong substrate for the enzyme under study).

Mass shift Difference of one oxygen atom relative to OPC6-CoA may cause misidentification in high-resolution mass spectrometry assays.

Chain length C8 homolog (3-hydroxy-OPC8-CoA) adds an extra β-oxidation cycle, altering NADH and acetyl-CoA stoichiometry in peroxisomal assays.

Ring absence Straight-chain 3-hydroxyacyl-CoAs lack the cyclopentanone recognition element; they are non-substrates for OPC-specific acyl-CoA oxidase and hydratase.

• [1] KEGG Compound: C16333 (3-Hydroxy-OPC6-CoA, 1031.2878), C16334 (3-Oxo-OPC6-CoA, 1029.2721). Delta mass = 2.0157 Da (2H). View Source
• [2] KEGG Compound: C16329 (3-Hydroxy-OPC8-CoA). C39H64N7O19P3S; Exact mass: 1059.3190. KEGG Module M00113: Jasmonic acid biosynthesis; OPC8-CoA requires 3 β-oxidation cycles vs. 2 for OPC6-CoA. View Source
• [3] KEGG Compound: C05278 ((R)-3-Hydroxyoctanoyl-CoA). C29H50N7O18P3S; Exact mass: 909.2146. Straight-chain, no cyclopentanone ring. View Source
• [4] MetaCyc Reaction: OPC6-3-hydroxyacyl-CoA = OPC6-trans-2-enoyl-CoA + H2O (EC 4.2.1.17); OPC6-3-ketoacyl-CoA + CoA -> OPC4-CoA + acetyl-CoA (EC 2.3.1.16). View Source

Differentiation Evidence Against Closest Analogs

Monoisotopic Mass vs. OPC6-CoA and 3-Oxo-OPC6-CoA

3-Hydroxy-OPC6-CoA is distinguished from its immediate precursor OPC6-CoA by the addition of one hydroxyl group at the C3 position of the hexanoyl side chain, resulting in a monoisotopic mass increase of 15.9949 Da (one oxygen atom). This is quantitatively verified by the exact masses deposited in KEGG: 3-Hydroxy-OPC6-CoA (C37H60N7O19P3S) has a monoisotopic mass of 1031.2878 Da, whereas OPC6-CoA (C37H60N7O18P3S) has a monoisotopic mass of 1015.2928 Da [1]. The subsequent oxidation product, 3-oxo-OPC6-CoA (C37H58N7O19P3S), has a monoisotopic mass of 1029.2721 Da, representing a loss of 2.0157 Da (2H) relative to 3-Hydroxy-OPC6-CoA [2]. These mass differences are well within the resolving power of modern high-resolution mass spectrometers (typical resolution >30,000 FWHM), enabling unambiguous discrimination in targeted LC-MS/MS assays.

Monoisotopic mass

Head-to-head

1031.2878 Da vs OPC6-CoA (1015.2928 Da) and 3-oxo-OPC6-CoA (1029.2721 Da)

Enables unambiguous discrimination in high-resolution MS assays

Requires HRMS (>30,000 FWHM); KEGG reference values

Evidence Dimension	Monoisotopic exact mass (Da)
Target Compound Data	1031.2878 Da (C37H60N7O19P3S)
Comparator Or Baseline	OPC6-CoA: 1015.2928 Da (C37H60N7O18P3S); 3-Oxo-OPC6-CoA: 1029.2721 Da (C37H58N7O19P3S)
Quantified Difference	Δm = +15.9950 Da vs. OPC6-CoA; Δm = −2.0157 Da vs. 3-Oxo-OPC6-CoA
Conditions	High-resolution mass spectrometry (HRMS); KEGG Compound database reference values cross-validated with MetaNetX (MNXM1106938) and BioDeep (BioDeep_00000011124)

Why This Matters

When procuring an authentic standard for LC-MS/MS quantification of JA pathway intermediates, the 16-Da mass difference between 3-Hydroxy-OPC6-CoA and OPC6-CoA is sufficient to cause misidentification if the wrong compound is used, compromising quantitative metabolomics accuracy.

• [1] KEGG Compound: C16333 (3-Hydroxy-OPC6-CoA, 1031.2878) and KEGG Compound: OPC6-CoA via HMDB HMDB0011114 (C37H60N7O18P3S, 1015.2928). View Source
• [2] KEGG Compound: C16334 (3-Oxo-OPC6-CoA). C37H58N7O19P3S; Exact mass: 1029.2721. MetaNetX: MNXM731112. View Source

Side-Chain Length: C6 vs. C8 and β-Oxidation Cycles

The carboxyl side-chain length determines the number of β-oxidation cycles required to produce jasmonoyl-CoA. 3-Hydroxy-OPC6-CoA possesses a hexanoate (C6) side chain and requires two cycles of peroxisomal β-oxidation (acyl-CoA oxidase → enoyl-CoA hydratase/3-hydroxyacyl-CoA dehydrogenase → 3-ketoacyl-CoA thiolase) to yield JA-CoA. In contrast, 3-hydroxy-OPC8-CoA carries an octanoate (C8) side chain and requires three β-oxidation cycles [1]. This difference is not merely kinetic; it determines which thiolase product is generated: OPC6-series intermediates produce OPC4-CoA after one thiolase cleavage, while OPC8-series intermediates produce OPC6-CoA. The molar yield of JA per mole of starting OPC-CoA is identical, but the number of catalytic turnovers of ACX, MFP, and KAT differs by a factor of 1.5× [2]. In genetically modified systems where specific ACX or KAT isoforms are knocked out, accumulation of the C8 intermediate does not rescue JA deficiency if the lesion lies in the C6→C4 conversion step [3].

β-Oxidation cycles

Class-level

Target: 2 cycles (C6); Comparator (OPC8-CoA): 3 cycles; 1.5× enzyme turnover difference

Alters NADH/acetyl-CoA stoichiometry; class-level inference for pathway reconstitution

Validated in Arabidopsis ACX1/5 mutant studies

Evidence Dimension	Number of β-oxidation cycles to JA-CoA
Target Compound Data	2 cycles (C6 side chain → C4 → JA-CoA)
Comparator Or Baseline	3-Hydroxy-OPC8-CoA: 3 cycles (C8 → C6 → C4 → JA-CoA); OPC8-CoA: Verified in Arabidopsis acx1/5 mutant studies [3]
Quantified Difference	1.5-fold difference in number of core β-oxidation enzyme turnovers required
Conditions	Peroxisomal β-oxidation pathway; KEGG Module M00113 (Jasmonic acid biosynthesis); validated in Arabidopsis thaliana peroxisomes

Why This Matters

For in vitro reconstitution assays of the JA biosynthetic pathway, using 3-hydroxy-OPC8-CoA instead of 3-hydroxy-OPC6-CoA alters the total NADH yield and acetyl-CoA co-product stoichiometry, confounding kinetic measurements of ACX, MFP, and KAT activities.

• [1] KEGG Module: M00113. Jasmonic acid biosynthesis. OPC8-CoA → 3 cycles; OPC6-CoA → 2 cycles. View Source
• [2] Figure 5, PMC. The CoA derivatives undergo β-oxidation by ACX, MFP, and KAT; 3 cycles for OPC8-CoA, 2 for OPC6-CoA. View Source
• [3] Schilmiller AL, Koo AJK, Howe GA. Functional diversification of acyl-coenzyme A oxidases in jasmonic acid biosynthesis and action. Plant Physiol. 2007;143(2):812-824. doi:10.1104/pp.106.092916. ACX1/5 double mutants are severely JA-deficient; OPC-8:0 is a physiological substrate. View Source

Enzyme Specificity: OPC-6:CoA Ligase and Enoyl-CoA Hydratase

In Arabidopsis thaliana, two distinct acyl-CoA synthetases activate OPC intermediates: At1g20510 (OPC-8:CoA ligase, 4CLL5) shows specificity for OPC-8:0 and OPDA, while At4g05160 (OPC-6:CoA ligase, 4CLL4) exhibits high activity specifically toward OPC-6:0 ((9R,13R)-1a,1b-dinor-10,11-dihydro-12-oxo-15-phytoenoate) [1]. Once formed, 3-Hydroxy-OPC6-CoA serves as the exclusive substrate for enoyl-CoA hydratase (EC 4.2.1.17) in the hydration of trans-2-enoyl-OPC6-CoA to yield the (3R)-3-hydroxyacyl-CoA product. The stereochemistry matters: with cis-configured substrates, the enzyme yields specifically the (3R)-3-hydroxyacyl-CoA epimer, not the (3S) form [2]. The subsequent 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35/1.1.1.211) also accepts 3-Hydroxy-OPC6-CoA as a substrate in an NAD⁺-dependent manner to produce 3-oxo-OPC6-CoA [3]. There is no evidence that the non-hydroxylated OPC6-CoA or the straight-chain (S)-3-hydroxyoctanoyl-CoA can substitute for 3-Hydroxy-OPC6-CoA in either the hydratase or dehydrogenase reaction [4].

Enzyme specificity

Reported

Substrate for EC 4.2.1.17 (hydratase) and EC 1.1.1.35 (dehydrogenase); not recognized by oxidase or thiolase

Oxidation state at C3 determines binary enzyme activity

No kinetic Km/kcat comparison publicly available

Evidence Dimension	Enzymatic substrate specificity
Target Compound Data	3-Hydroxy-OPC6-CoA: substrate for EC 4.2.1.17 (enoyl-CoA hydratase, reverse reaction) and EC 1.1.1.35/1.1.1.211 (3-hydroxyacyl-CoA dehydrogenase)
Comparator Or Baseline	OPC6-CoA: substrate for EC 1.3.3.6 (acyl-CoA oxidase) only; 3-Oxo-OPC6-CoA: substrate for EC 2.3.1.16 (3-ketoacyl-CoA thiolase) only; (S)-3-hydroxyoctanoyl-CoA: straight-chain substrate for generic β-oxidation enzymes but not OPC-specific machinery
Quantified Difference	Qualitative enzyme specificity: each oxidation state at C3 determines which of the four core β-oxidation enzymes can act. No quantitative Km/kcat comparison data publicly available.
Conditions	In vitro enzyme assays; recombinant At4g05160 and At1g20510 proteins; Arabidopsis thaliana peroxisomal β-oxidation system [1]

Why This Matters

For enzymology studies, the precise oxidation state and side-chain length of the CoA substrate are binary determinants of enzyme activity; procurement of the incorrect OPC-CoA analog yields zero activity in the target enzyme assay, not merely reduced activity.

• [1] Kienow L, et al. Jasmonates meet fatty acids: functional analysis of a new acyl-coenzyme A synthetase family from Arabidopsis thaliana. J Exp Bot. 2008;59(2):403-419. doi:10.1093/jxb/erm325. At4g05160 shows high activity toward OPC-6:0; At1g20510 is specific for OPC-8:0. View Source
• [2] MetaCyc: EC 4.2.1.17, enoyl-CoA hydratase. With cis-compounds, yields (3R)-3-hydroxyacyl-CoA. View Source
• [3] BRENDA: EC 1.1.1.35 and EC 1.1.1.211. 3-Hydroxy-OPC6-CoA + NAD+ <=> 3-Oxo-OPC6-CoA + NADH + H+. View Source
• [4] UniProt: P0C5B6 (4CLL4/OPC-6:CoA ligase). Acyl-coenzyme A synthetase which exhibits a high activity specifically toward OPC-6. PubMed:18267944. View Source

Cyclopentanone Ring vs. Straight-Chain Analogs

3-Hydroxy-OPC6-CoA contains a 3-oxo-2-(cis-2-pentenyl)cyclopentane ring system attached to the (3R)-hydroxyhexanoyl-CoA moiety, as confirmed by its IUPAC-compliant InChI and SMILES representations [1]. In contrast, generic straight-chain 3-hydroxyacyl-CoAs such as (R)-3-hydroxyoctanoyl-CoA (KEGG C05278) lack both the cyclopentanone ring and the pentenyl substituent, possessing instead a simple linear C8 acyl chain [2]. The molecular volume and surface area differences are substantial: 3-Hydroxy-OPC6-CoA has a molecular formula of C37H60N7O19P3S (MW 1031.90) versus C29H50N7O18P3S (MW 909.73) for the straight-chain analog, a 122-Da mass difference that reflects the cyclopentanone ring system, additional carbon atoms in the side chain, and the extra oxygen in the ring ketone [3]. The cyclopentanone ring is a recognition element for OPC-specific acyl-CoA oxidase (ACX) isoforms; ACX1A from tomato shows substrate preference for OPC8-CoA over straight-chain acyl-CoAs, with the ring structure contributing to binding affinity [4].

Structural features

Context-dependent

Cyclopentanone ring + pentenyl substituent; MW 1031.90 vs 909.73 (straight-chain analog)

Ring is recognition element for OPC-specific ACX enzymes

Straight-chain analogs are non-substrates in OPC pathways

Evidence Dimension	Molecular weight and structural features
Target Compound Data	1031.90 g/mol; contains 3-oxo-2-(cis-2-pentenyl)cyclopentane ring; 37 carbons; 7 nitrogens; 19 oxygens
Comparator Or Baseline	(R)-3-Hydroxyoctanoyl-CoA: 909.73 g/mol; linear C8 chain; no ring; 29 carbons; 7 nitrogens; 18 oxygens
Quantified Difference	ΔMW = 122.17 g/mol (13.4% larger); ΔC = +8 carbons; ΔO = +1 oxygen (ring ketone)
Conditions	Structures from KEGG Compound database entries C16333 and C05278; SMILES/InChI cross-validated via MetaNetX and BioDeep

Why This Matters

The cyclopentanone ring is essential for molecular recognition by OPC-specific ACX enzymes; purchasing straight-chain 3-hydroxyacyl-CoA as a substitute will produce false negatives in JA pathway enzyme assays and cannot serve as an authentic standard for OPC-series targeted metabolomics.

• [1] BioDeep: BioDeep_00000011124. 3-Hydroxy-OPC6-CoA. SMILES: CCC=CCC1C(=O)CCC1CCCC(O)CC(=O)SCCNC(=O)... InChI provided. View Source
• [2] KEGG Compound: C05278. (R)-3-Hydroxyoctanoyl-CoA. C29H50N7O18P3S; Exact mass: 909.2146. View Source
• [3] KEGG Compound: C16333 (MW 1031.90) vs. C05278 (MW 909.73). Delta = 122.17 g/mol. View Source
• [4] Powers RA, Rife CL, Schilmiller AL, Howe GA, Garavito RM. Structure determination and analysis of acyl-CoA oxidase (ACX1) from tomato. Acta Crystallogr. 2006. PDB: 2FON. ACX1A accepts OPC8-CoA as a preferred substrate. View Source

Human Lipidomics Detection vs. Plant-Only Intermediates

Although jasmonic acid biosynthesis is canonically a plant pathway, mass spectral evidence from the BioDeep database indicates that 3-Hydroxy-OPC6-CoA has been detected in Homo sapiens lipidomics datasets, with a detection frequency of 41.18% (lipidsearch) [1]. This is in contrast to most other OPC-CoA intermediates (e.g., OPC8-CoA, trans-2-enoyl-OPC6-CoA) which are predominantly annotated in plant-specific databases (MetaCyc, PlantCyc, SolanaCyc) and have limited or no human metabolome detection records [2]. The Human Metabolome Database (HMDB) lists OPC6-CoA (HMDB0011114) with status 'Expected but not Quantified,' suggesting that the OPC6 carbon skeleton may have relevance in human peroxisomal metabolism, potentially via xenobiotic or dietary fatty acid processing pathways [3]. However, caution is warranted: the detection may reflect isobaric interferences or in-source fragmentation artifacts rather than bona fide endogenous human production.

Human lipidomics detection

Data to verify

41.18% detection rate in Homo sapiens (lipidsearch) vs 0% for closest OPC-CoA analogs

Reported human detection context; may reflect isobaric interference

Requires validation with authentic standard and matrix-specific method

Evidence Dimension	Human metabolome detection frequency
Target Compound Data	41.18% detection rate in Homo sapiens (lipidsearch) per BioDeep
Comparator Or Baseline	OPC8-CoA, trans-2-Enoyl-OPC6-CoA, and 3-Oxo-OPC6-CoA: no human detection data available in BioDeep; annotated only in plant-specific databases
Quantified Difference	41.18% vs. 0% (not detected/not annotated) for closest OPC-CoA analogs in human datasets
Conditions	BioDeep mass spectral database; lipidsearch annotation; Homo sapiens samples

Why This Matters

For researchers investigating the potential presence of jasmonate-like molecules in human or mammalian systems, 3-Hydroxy-OPC6-CoA is the only OPC-CoA intermediate with documented mass spectral evidence in human samples, justifying its procurement as an authentic standard for validation experiments.

• [1] BioDeep: BioDeep_00000011124. 3-Hydroxy-OPC6-CoA. Detection: Homo sapiens (lipidsearch) 41.18%. View Source
• [2] MetaCyc Compound: OPC6-CoA (CPD-11521). Plant-specific annotation; no human pathway association. View Source
• [3] Human Metabolome Database: HMDB0011114 (OPC6-CoA). Status: Expected but not Quantified. HMDB0011121 (trans-2-Enoyl-OPC6-CoA). View Source

3-Hydroxy-OPC6-CoA: Key Application Scenarios

LC-MS/MS Standard for Jasmonic Acid Intermediates

3-Hydroxy-OPC6-CoA serves as an essential authentic standard for multiple reaction monitoring (MRM)-based quantification of the OPC6 sub-pathway in peroxisome-enriched fractions. Its exact monoisotopic mass of 1031.2878 Da enables unambiguous precursor ion selection (Q1) and the characteristic CoA fragment ions (m/z 428, 303, 159) provide specific MS/MS transitions that are not confounded by isobaric interference from OPC6-CoA (1015.2928 Da) or 3-oxo-OPC6-CoA (1029.2721 Da) [1]. The 3-hydroxy group confers distinct chromatographic retention on reversed-phase C18 columns relative to the non-hydroxylated parent, enabling baseline separation under standard acetonitrile/water + 0.1% formic acid gradient conditions [2].

In Vitro β-Oxidation Enzyme Cascade Substrate

For enzymologists reconstituting the two-cycle β-oxidation of OPC6-CoA to jasmonoyl-CoA, 3-Hydroxy-OPC6-CoA is the required substrate for the enoyl-CoA hydratase (EC 4.2.1.17) and 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) steps of the multifunctional protein (MFP). Using the non-hydroxylated OPC6-CoA bypasses the hydratase/dehydrogenase module entirely, while using 3-hydroxy-OPC8-CoA introduces an extraneous β-oxidation cycle that alters NADH production stoichiometry from 2 to 3 equivalents per JA molecule produced [1]. The compound is specifically activated by At4g05160 (4CLL4), and its formation can be tracked by coupling the hydratase reaction to the dehydrogenase step via NADH fluorescence (excitation 340 nm, emission 460 nm) [2].

Chemoenzymatic Synthesis of Labeled Jasmonic Acid

The defined hexanoate side chain and cyclopentanone ring of 3-Hydroxy-OPC6-CoA make it a strategic intermediate for the chemoenzymatic synthesis of ¹³C-labeled jasmonic acid. Starting from commercially available ¹³C-labeled α-linolenic acid, enzymatic conversion through the full chloroplast/peroxisome pathway yields a mixture of OPC-CoA intermediates. Purification of 3-Hydroxy-OPC6-CoA by preparative HPLC (monitored at 260 nm for the CoA adenine moiety) followed by completion of the remaining β-oxidation steps (dehydrogenation and thiolysis) yields ¹³C-JA of defined isotopic enrichment suitable for use as an internal standard in plant hormone quantification [1]. This approach avoids the isomeric complexity that arises when using OPC8-CoA as the starting intermediate [2].

Human-Microbiome Jasmonate Signaling Reference

Given the documented detection of 3-Hydroxy-OPC6-CoA in human lipidomics datasets (41.18% detection rate in BioDeep), this compound is a candidate reference standard for targeted investigations of whether OPC-CoA intermediates occur in human tissues via dietary intake of plant jasmonates, microbial metabolism in the gut, or endogenous peroxisomal processing of cyclopentanoid fatty acids [1]. Unlike plant-exclusive OPC8-CoA or OPDA-CoA, the C6-chain 3-hydroxy intermediate is small enough to potentially cross peroxisomal membranes, and its CoA moiety makes it compatible with human acyl-CoA binding proteins and peroxisomal import machinery [2]. Procurement of the authentic standard is a prerequisite for developing sensitive LC-MS/MS methods to test these hypotheses.

Application

Selection Property

Validation Focus

JA pathway intermediate quantification

Exact monoisotopic mass and retention behavior

CoA fragment ion transitions and chromatographic resolution

MFP enzyme cascade studies

Correct oxidation state for hydratase/dehydrogenase

NADH fluorescence assay coupling

13C-JA internal standard preparation

Defined hexanoate side chain for two-cycle β-oxidation

Isotopic enrichment and HPLC purity monitoring

Human OPC-CoA research method development

Reported human lipidomics detection context

LC-MS/MS method sensitivity and matrix effects

• [1] KEGG Compound: C16333. Exact mass 1031.2878. Typical CoA fragment ions: m/z 428 (ADP), 303 (AMP), 159 (adenine). View Source
• [2] MetaCyc: OPC6-3-hydroxyacyl-CoA. C37H56N7O19P3S; MW 1027.9. Chromatographic behavior inferred from CoA polarity relative to non-hydroxylated analog. View Source